Cas no 119600-38-3 (6-(4-Methoxyphenyl)-4,6-dioxohexanoic acid)

• Product Name: 6-(4-Methoxyphenyl)-4,6-dioxohexanoic acid
• CAS No: 119600-38-3
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 1026170
• PubChem ID: 14594987
• Update Time: 2025-04-20

6-(4-Methoxyphenyl)-4,6-dioxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methoxyphenyl)-4,6-dioxohexanoic acid
• 119600-38-3
• 6-(4-Methoxyphenyl)-4,6-dioxohexanoicacid
• BS-49509
• DTXSID90562001
• CS-0188034
• E76105
• Benzenehexanoic acid, 4-methoxy-gamma,epsilon-dioxo-

• Inchi： 1S/C13H14O5/c1-18-11-5-2-9(3-6-11)12(15)8-10(14)4-7-13(16)17/h2-3,5-6H,4,7-8H2,1H3,(H,16,17)
• InChI Key： YGALNQCDTCUKIC-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)OC)=O)CCC(=O)O

Computed Properties

• Exact Mass: 250.08412354g/mol
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.7Ų